![molecular formula C18H18ClNO4S2 B2643633 5-chloro-N-(furan-2-ylmethyl)-2-methoxy-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide CAS No. 1396716-88-3](/img/structure/B2643633.png)
5-chloro-N-(furan-2-ylmethyl)-2-methoxy-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide
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Description
5-chloro-N-(furan-2-ylmethyl)-2-methoxy-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18ClNO4S2 and its molecular weight is 411.92. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
Research by Bats, Frost, and Hashmi (2001) investigated the crystal structures of compounds closely related to the specified chemical, emphasizing the role of intermolecular interactions such as C-H...O, C-H...π, and C-H...Cl in determining their crystal packing. These interactions contribute to understanding the compound's structural properties and potential applications in materials science (Bats, Frost, & Hashmi, 2001).
Synthetic Applications
The work by Stankyavichus, Stankyavichene, and Terent’ev (1999) highlights the compound's utility in synthesis, where treatment with benzenesulfonyl chloride in an alkaline medium led to high yields of carboxylic and pyrrole-4-carboxylic acids via a second-order Beckmann rearrangement. This showcases the compound's versatility in organic synthesis and the potential for creating novel compounds (Stankyavichus et al., 1999).
Photodynamic Therapy
Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new derivatives of benzenesulfonamide with potential applications in photodynamic therapy. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising candidates for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Organic Chemistry and Medicinal Chemistry
Research into the rearrangement reactions and the synthesis of various derivatives demonstrates the compound's relevance in medicinal chemistry and organic synthesis. Studies by Rozentsveig et al. (2011) and Zareef et al. (2007) explore the synthesis and potential antifungal and anti-HIV activities of benzensulfonamide derivatives, indicating their significance in the development of new therapeutic agents (Rozentsveig et al., 2011); (Zareef et al., 2007).
properties
IUPAC Name |
5-chloro-N-(furan-2-ylmethyl)-2-methoxy-N-(2-thiophen-2-ylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO4S2/c1-23-17-7-6-14(19)12-18(17)26(21,22)20(13-15-4-2-10-24-15)9-8-16-5-3-11-25-16/h2-7,10-12H,8-9,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFQMHIIZDVMJQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)S(=O)(=O)N(CCC2=CC=CS2)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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